Cas no 1016819-18-3 ((3-Bromophenyl)(piperazin-1-yl)methanone)

(3-Bromophenyl)(piperazin-1-yl)methanone structure
1016819-18-3 structure
Product Name:(3-Bromophenyl)(piperazin-1-yl)methanone
CAS No:1016819-18-3
MF:C11H13BrN2O
MW:269.137721776962
MDL:MFCD09037860
CID:1036995
PubChem ID:10825822
Update Time:2025-04-20

(3-Bromophenyl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3-Bromophenyl)(piperazin-1-yl)methanone
    • (3-bromophenyl)-piperazin-1-ylmethanone
    • AK111539
    • KB-106661
    • MolPort-004-346-611
    • 1-(3-Bromobenzoyl)piperazine
    • SCHEMBL10070452
    • 1016819-18-3
    • DTXSID40445476
    • GS3301
    • Methanone, (3-bromophenyl)-1-piperazinyl-
    • AKOS000190039
    • DB-335995
    • MFCD09037860
    • MDL: MFCD09037860
    • Inchi: 1S/C11H13BrN2O/c12-10-3-1-2-9(8-10)11(15)14-6-4-13-5-7-14/h1-3,8,13H,4-7H2
    • InChI Key: NIWDJNXTGZQJFZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(N1CCNCC1)=O

Computed Properties

  • Exact Mass: 268.02113g/mol
  • Monoisotopic Mass: 268.02113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

(3-Bromophenyl)(piperazin-1-yl)methanone Pricemore >>

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